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Compound of Interest |

Compound Name: 2-(4-Phenylphenyl)acetohydrazide
CAS No.: 139277-58-0
Cat. No.: B145163

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(4-
phenylphenyl)acetohydrazide, a biphenyl derivative of significant interest in medicinal
chemistry and drug discovery. The biphenyl moiety is a recognized pharmacophore, and its
incorporation into a hydrazide scaffold presents a versatile platform for the synthesis of novel
therapeutic agents.[1] This document details the chemical identity, a robust synthetic pathway,
and explores the potential biological activities of this compound, with a focus on its applications
in drug development. The information presented herein is intended to serve as a valuable
resource for researchers engaged in the design and synthesis of new chemical entities.

Chemical Identity and Properties

2-(4-Phenylphenyl)acetohydrazide, also known as 2-([1,1'-biphenyl]-4-yl)acetohydrazide, is a
solid organic compound. Its fundamental properties are summarized in the table below.
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Property Value Source

CAS Number 139277-58-0 [Chemical Supplier Data]
Molecular Formula C14H14N20 [Chemical Supplier Data]
Molecular Weight 226.27 g/mol [Chemical Supplier Data]

_ C1=CC=C(C=C1)C2=CC=C(C
Canonical SMILES [PubChem]
=C2)CC(=O)NN

Off-white to beige solid

Appearance ) [General Chemical Knowledge]
(predicted)

Melting Point Not available

Boiling Point Not available

Sparingly soluble in water;
Solubility soluble in organic solvents like  [General Chemical Knowledge]
ethanol and DMSO (predicted)

Synthesis of 2-(4-Phenylphenyl)acetohydrazide

The synthesis of 2-(4-phenylphenyl)acetohydrazide is typically achieved through a reliable
two-step process commencing with the commercially available 4-biphenylacetic acid. This
method involves an initial esterification of the carboxylic acid, followed by hydrazinolysis of the
resulting ester. This approach is a common and effective strategy for the preparation of various
acetohydrazide derivatives.

Overall Synthetic Workflow

The synthetic pathway can be visualized as a two-stage process, starting from the carboxylic
acid and proceeding through an ester intermediate to the final hydrazide product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.ijsdr.org [ijsdr.org]
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to 2-(4-
Phenylphenyl)acetohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145163/docs#an-in-depth-technical-guide-to-2-4-
phenylphenyl-acetohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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